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Chloro(3-chloropropyl)dimethylsilane (CAS No. 10605-40-0) is a bifunctional organosilicon

compound of significant interest in advanced materials science and chemical synthesis.[1] Its

molecular structure features both a reactive chlorosilyl group and a versatile chloropropyl

group, making it a valuable intermediate and coupling agent.[1][2] Professionals in drug

development, nanotechnology, and polymer science utilize this reagent for applications ranging

from surface modification of materials to impart hydrophobicity to the synthesis of complex

block copolymers and PET ligands for medical imaging.[2][3][4]

The very features that make this compound synthetically useful—primarily the presence of a

hydrolytically unstable silicon-chlorine bond—also dictate the stringent handling and storage

protocols required for its safe use. This guide provides a detailed framework for researchers

and chemical professionals to manage Chloro(3-chloropropyl)dimethylsilane safely and

effectively, grounded in an understanding of its chemical properties and inherent reactivity.
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Section 1: Physicochemical Properties and Hazard
Profile
A thorough understanding of a chemical's properties is the foundation of its safe handling. The

dual reactivity of Chloro(3-chloropropyl)dimethylsilane stems from its two distinct chloro-

functionalized sites. The silicon-chlorine bond is highly susceptible to nucleophilic attack,

particularly by water, while the carbon-chlorine bond on the propyl chain allows for a different

class of chemical transformations.

Key Physicochemical Data
The following table summarizes the essential physical and chemical properties of Chloro(3-
chloropropyl)dimethylsilane.

Property Value Source(s)

CAS Number 10605-40-0 [1][2]

Molecular Formula C₅H₁₂Cl₂Si [1][2]

Molecular Weight 171.14 g/mol [2][5]

Appearance Colorless to light yellow liquid [1][6]

Density 1.046 g/mL at 20 °C [2][6]

Boiling Point 177-179 °C [1][2]

Refractive Index n20/D 1.450 [2][7]

Moisture Sensitivity
Reacts rapidly with moisture,

water, and protic solvents
[6][7][8]

GHS Hazard Identification and Classification
Chloro(3-chloropropyl)dimethylsilane is classified as a hazardous substance. Its primary

danger lies in its corrosive nature, which is a direct result of its reactivity with moisture.
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GHS
Pictogram

Signal Word
Hazard Class
& Code

Hazard
Statement

Source(s)

Danger
Skin Corrosion

1B

H314: Causes

severe skin

burns and eye

damage.

[2]

Combustible

Liquid

H227:

Combustible

liquid.

Corrosive to

Metals

H290: May be

corrosive to

metals.

The fundamental causality for the H314 hazard statement is the rapid hydrolysis of the

chlorosilane moiety upon contact with ambient moisture or water (e.g., on skin or mucous

membranes). This reaction produces stoichiometric amounts of corrosive hydrogen chloride

(HCl) gas, leading to immediate chemical burns.

Section 2: Exposure Control and Personal
Protective Equipment (PPE)
Given the corrosive nature of the compound and its reaction byproducts, establishing robust

engineering controls and utilizing appropriate PPE is non-negotiable. The primary objective is

to prevent all contact with the liquid and its vapors.

Engineering Controls
Chemical Fume Hood: All handling of Chloro(3-chloropropyl)dimethylsilane, including

weighing, transferring, and use in reactions, must be conducted inside a certified chemical

fume hood to control vapor exposure.[9]

Inert Atmosphere: Operations should be performed under a dry, inert atmosphere (e.g.,

nitrogen or argon) to prevent degradation of the reagent and the formation of HCl.[9][10] This

is typically achieved using a Schlenk line or a glovebox.
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Safety Equipment: An emergency eye wash fountain and safety shower must be immediately

accessible in the vicinity of any potential exposure.[11]

Personal Protective Equipment (PPE)
A standard PPE ensemble for handling this reagent includes:

Hand Protection: Neoprene or nitrile rubber gloves are required. Given the risk of severe

burns, consider double-gloving.[11]

Eye and Face Protection: Chemical safety goggles are mandatory. A full-face shield must

also be worn over the goggles to protect against splashes.[2] Contact lenses should not be

worn.[11]

Skin and Body Protection: A flame-resistant lab coat and suitable protective clothing are

necessary. Ensure no skin is exposed.[11]

Respiratory Protection: For situations where vapor exposure may occur despite engineering

controls, a NIOSH-certified respirator with a combination organic vapor/acid gas (yellow

cartridge) is recommended.[12]

Section 3: Core Handling and Dispensing Protocols
Adherence to a strict, validated protocol is essential for safety and for preserving the integrity of

the reagent. The following step-by-step methodology outlines the procedure for safely

transferring Chloro(3-chloropropyl)dimethylsilane.

Protocol: Inert Atmosphere Transfer of Chloro(3-
chloropropyl)dimethylsilane

Preparation and Pre-Transfer Checks: a. Don all required PPE as outlined in Section 2.2. b.

Ensure the chemical fume hood sash is at the appropriate height and the workspace is clear

of clutter and incompatible materials (especially water, alcohols, and bases).[13] c. Prepare a

dry, nitrogen-flushed reaction vessel and a dry syringe or cannula for the transfer. d. The

reagent bottle, often a Sure/Seal™ bottle, should be clamped securely within the fume hood.
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Executing the Transfer: a. Puncture the septum of the reagent bottle with a needle

connected to the inert gas line to create a positive pressure of nitrogen or argon. b. Puncture

the septum with a second, longer needle attached to the dry syringe or cannula. c. Slowly

draw the desired volume of the colorless liquid into the syringe. The positive pressure in the

bottle will assist the transfer. d. Once the desired volume is acquired, withdraw the transfer

needle from the reagent bottle. e. Immediately insert the needle into the septum of the

receiving reaction vessel and dispense the liquid. f. Withdraw the syringe and quench any

residual reagent in the syringe by slowly drawing up and expelling a suitable quenching

solvent (e.g., isopropanol followed by water) in a separate, designated waste beaker within

the fume hood.

Post-Transfer and Cleanup: a. Securely close the reaction vessel. b. Wipe the septum of the

reagent bottle with a dry cloth and store as recommended in Section 4. c. Decontaminate

any surfaces that may have come into contact with the chemical. d. Remove PPE and wash

hands thoroughly with soap and water.[11]

Section 4: Storage and Stability
Proper storage is critical to maintain the purity of Chloro(3-chloropropyl)dimethylsilane and

to prevent hazardous situations.

Storage Conditions: Store containers in a tightly closed state in a cool, dry, and well-

ventilated area.[14] The designated storage area should be a corrosives cabinet.

Atmosphere: Due to its moisture sensitivity, the reagent should be stored under an inert

atmosphere (argon or nitrogen).[10]

Incompatible Materials: Segregate from incompatible materials such as water, alcohols,

strong oxidizing agents, acids, and bases.[8][13] Do not store in aluminum or stainless-steel

containers if moisture is present, due to the risk of corrosion.[15]

Container: Keep only in the original, corrosive-resistant container.

The logical flow for handling this chemical, from receipt to disposal, is critical for ensuring

laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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